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Application Notes: Dyeing Polyester Fabric with
C.l. Disperse Red 19

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: C.l. Disperse Red 19

CAS No.: 2734-52-3

Cat. No.: S1893905

Aspect Details

| Chemical Information | CAS No.: 2734-52-3 Molecular Formula: Ci6H1s8N4O4 Molecular Weight:
330.34 g/mol Appearance: Dark purple to dark red-brown crystalline powder Water Solubility: 234.5 ng/L
(25°C) - very low [1] | | Fastness Properties (ISO Standards) [1] | Washing Fastness: Fading 4, Stain 5
Light Fastness: 4 Perspiration Fastness: Fading 4-5, Stain 5 Ironing Fastness: 4 | | Dyeing Mechanism |
Non-ionic dye applied as aqueous dispersion. Dye molecules diffuse into hydrophobic polyester fibers under
heat, held by hydrogen bonds and van der Waals forces [2]. | | Critical Parameters | pH Range: 4.5 - 5.5

(controlled with acetic acid) Dispersing Agent: Essential to maintain dispersion [2]. |

Detailed Dyeing Protocols

Protocol 1: High-Temperature (HT) Dyeing Method

This method is suitable for heavy shades and provides excellent dye penetration [2].

Materials & Equipment

e Polyester fabric

© 2026 Smolecule. All rights reserved. 1/9 Tech Support


https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://www.smolecule.com/products/s1893905?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.smolecule.com/products/s1893905?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

C.l. Disperse Red 19

Dispersing agent

Acetic acid (pH control)
High-temperature dyeing machine

Procedure

* Dye Paste Preparation: Create a paste of C.l. Disperse Red 19 with a dispersing agent, then add
water to form the dyebath [2].

¢ Dye Bath Setup: Load the dyebath into the machine at 60°C and run for 15 minutes [2].

¢ pH Adjustment: Adjust pH to 4.5-5.5 using acetic acid [2].

¢ Heating Phase: Raise temperature to 130°C at a controlled rate (1-2°C per minute) [2].

e Dyeing Phase: Maintain at 130°C for 30-60 minutes for dye diffusion and fixation [2].

e Cooling & Cleaning: Cool rapidly to 60°C, then perform reduction cleaning (optional) and rinse [2].

Protocol 2: Carrier Dyeing Method

This method is performed at atmospheric pressure and is suitable for heat-sensitive materials [2].

Materials & Equipment

Polyester fabric
C.l. Disperse Red 19
Dispersing agent

Carrier
Acetic acid

Atmospheric dyeing machine

Procedure

Dye Bath Preparation: Prepare dyebath with dye, dispersing agent, and carrier at 60°C [2].
pH Control: Adjust pH to 4.5-5.5 with acetic acid [2].
Dyeing Cycle: Raise temperature to 90°C and hold for 60 minutes [2].

Post-Treatment: Cool, rinse, and apply reduction cleaning if required [2].

Protocol 3: Thermosol Dyeing Method

This continuous method is ideal for fabric blends and high-volume production [2].
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Materials & Equipment

e Polyester fabric

e C.l. Disperse Red 19
e Thickener

e Padding mangle

e Dryer

e Thermosol unit

Procedure

Padding: Impregnate fabric with dye solution using a padding mangle [2].
Drying: Dry at ~100°C to remove moisture [2].

Thermo-fixing: Heat at 205°C for 60-90 seconds for dye fixation [2].
After-Treatment: Wash to remove unfixed dye and chemicals [2].

Optimization and Advanced Techniques

Effect of Critical Parameters
e Temperature: Governs fiber swelling and dye diffusion rate. HT method uses 130°C; carrier method
uses 85-90°C [2].
e pH: Critical for dye stability and exhaustion. Strongly acidic or alkaline conditions can degrade dye or
fiber [2].
e Time: Dependent on method, depth of shade, and fabric construction [2].

Alternative Application Technologies

¢ Microwave-Assisted Dyeing: Reduces time and energy while improving dye uptake [3].
¢ Ultrasound-Assisted Dyeing: Uses cavitation to enhance dye diffusion and dispersion [3].

Post-Dyeing Treatments and Quality Control

Reduction Cleaning
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Purpose: Removes surface dye to improve wash fastness [2]. Typical Recipe:

e Sodium hydrosulfite: 2 g/L
e Sodium hydroxide: 2 g/L

e Detergent: 1 g/L Procedure: Treat at 60-70°C for 20 minutes, then rinse thoroughly [2].

Quality Control

e Color Strength Measurement: Use spectrophotometry to check dye uptake [2].

¢ Fastness Testing: Perform standardized tests for wash, light, and rub fastness [1].

Wastewater Treatment for Disperse Red 19

Treatment Methods and Efficiencies

Treatment Method Key Parameters Removal Efficiency References
Photocatalytic Membrane pH 4, TiO2: 2 g/L, Dye: 50  60-90% dye [4]
Reactor (TiO2/UV) mg/L degradation, 98% COD
removal
Electrocoagulation (Al pH 5.7-6.8, Current: 0.06-  High efficiency (specific [5]
electrode) 0.08A, Time: 13-15 min to dye structure)
Natural Coagulation (Alcea pH 11, Coagulant: 200- Up to 86% for disperse [6]
rosea root mucilage) 250 mg/L, Temp: 60°C dyes

Analytical Methods for C.I. Disperse Red 19

HPLC Analysis Method [7]

e Column: Newcrom R1 HPLC column (reverse-phase)
¢ Mobile Phase: Acetonitrile/water with phosphoric acid
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e MS-Compatible Modification: Replace phosphoric acid with formic acid
e Applications: Quantification, impurity profiling, pharmacokinetic studies

Experimental Workflow Diagrams

The following diagram illustrates the high-temperature dyeing process:
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Polyester Dyeing with C.I. Disperse Red 19: High-Temperature Method
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The following diagram shows the wastewater treatment process for removing residual dye:

Wastewater Treatment for Disperse Red 19
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Health, Safety, and Environmental Considerations

e Toxicity: C.l. Disperse Red 19 has hazard statements H302 (harmful if swallowed) and H317 (may
cause allergic skin reaction) [1].

e Handling: Use appropriate personal protective equipment (PPE) including gloves and eye protection
[1].

e Environmental Impact: Dyes have carcinogenic, mutagenic, and toxic properties - must be treated
before discharge [6].

© 2026 Smolecule. All rights reserved. 7/9 Tech Support


https://www.smolecule.com/products/s1893905?utm_src=pdf-body-img
https://www.smolecule.com/products/s1893905?utm_src=pdf-body-img
https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://amb-express.springeropen.com/articles/10.1186/s13568-019-0839-9
https://www.smolecule.com/products/s1893905?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

¢ Regulatory Compliance: Ensure wastewater meets local regulatory standards before discharge.

Conclusion

These application notes provide comprehensive protocols for dyeing polyester with C.I. Disperse Red 19
using various methods. The high-temperature method offers the best dye penetration for heavy shades, while
carrier dyeing provides an alternative for temperature-sensitive applications. The thermosol method is ideal
for continuous processing. Proper control of pH, temperature, and time is essential for optimal results. Post-
dyeing wastewater requires appropriate treatment, with photocatalytic and electrocoagulation methods
showing high removal efficiencies. Always prioritize safety measures and environmental compliance when

working with synthetic dyes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1.|2734-52-3 DISPERSE RED 19 [chemicalbook.com]

2. of Dyeing Fabric with Polyester - Textile Learner Disperse Dyes [textilelearner.net]

3. (PDF) Microwave, Ultrasound Assisted Dyeing - Part | : Dyeing ... [academia.edu]

4. Photocatalytic Membrane Reactor for the Removal of C . | . Disperse ... [pmc.ncbi.nim.nih.gov]
5. Response surface optimization of electrocoagulation for the... | AVESIS [avesis.kocaeli.edu.tr]

6. Removing Disperse 60 and red blue Reactive removal by... 19 dyes [amb-

express.springeropen.com]
7..C . 1| SIELC Technologies Disperse Red 19 [sielc.com]

To cite this document: Smolecule. [Application Notes: Dyeing Polyester Fabric with C.I. Disperse Red

19]. Smolecule, [2026]. [Online PDF]. Available at:

© 2026 Smolecule. All rights reserved. 8/9 Tech Support


https://www.smolecule.com/products/s1893905?utm_src=pdf-body
https://www.smolecule.com/products/s1893905?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8669319.htm
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://www.academia.edu/56623875/Microwave_Ultrasound_Assisted_Dyeing_Part_I_Dyeing_characteristics_of_C_I_Disperse_Red_60_on_polyester_fabric
https://pmc.ncbi.nlm.nih.gov/articles/PMC5455714/
https://avesis.kocaeli.edu.tr/yayin/45dbf9de-0c96-420c-82b1-6ea565fb4879/response-surface-optimization-of-electrocoagulation-for-the-removal-of-c-i-disperse-red-343-and-isolan-bordeaux-2s-b-dyes
https://amb-express.springeropen.com/articles/10.1186/s13568-019-0839-9
https://amb-express.springeropen.com/articles/10.1186/s13568-019-0839-9
https://sielc.com/c-i-disperse-red-19
https://www.smolecule.com/products/b1893905#polyester-fabric-dyeing-method-c-i-disperse-red-19
https://www.smolecule.com/products/b1893905#polyester-fabric-dyeing-method-c-i-disperse-red-19
https://www.smolecule.com/products/s1893905?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

[https://www.smolecule.com/products/b1893905#polyester-fabric-dyeing-method-c-i-disperse-red-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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